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Compound of Interest |

Compound Name: Rengynic acid
CAS No.: 1310146-00-9
Cat. No.: B592748
Get Quote
. J

Disclaimer: As of the current date, specific, validated analytical methods for a compound
explicitly named "Rengynic acid" are not readily available in the public scientific literature. The
following application notes and protocols have been developed by adapting established
methods for the analysis of structurally similar organic acids. These should serve as a
comprehensive starting point for method development and validation by researchers, scientists,
and drug development professionals.

Introduction

Rengynic acid is a compound with potential antiviral properties, isolated from Forsythia
suspensa[l]. Accurate and reliable quantification of Rengynic acid is essential for various
stages of research and development, including pharmacokinetic studies, quality control of
herbal preparations, and formulation development. This document provides detailed protocols
for the quantification of Rengynic acid using High-Performance Liquid Chromatography
(HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).
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The provided methodologies are based on analytical strategies for other organic acids and
polyphenolic compounds, offering robust starting points for optimization based on specific
matrix requirements.

High-Performance Liquid Chromatography (HPLC)
Method

This section details a reversed-phase HPLC method for the quantification of Rengynic acid.

Experimental Protocol

1. Instrumentation and Materials

o HPLC System: Equipped with a binary or quaternary pump, autosampler, column oven, and
a UV-Vis or Diode Array Detector (DAD).

e Analytical Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle
size) is recommended for good resolution[2].

e Reagents and Solvents:

[¢]

Rengynic acid reference standard (purity >98%)

o

Acetonitrile (HPLC grade)

o

Methanol (HPLC grade)

[¢]

Water (HPLC grade or ultrapure)

[¢]

Phosphoric acid or Formic acid (for mobile phase modification)
 Filters: 0.45 pum Syringe filters (e.g., PVDF or PTFE).
2. Chromatographic Conditions

» Mobile Phase: A typical starting condition is an isocratic mixture of Acetonitrile and 0.1%
Phosphoric acid in water (e.g., 60:40 v/v)[2]. The mobile phase should be filtered and
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degassed prior to use. Gradient elution may be necessary to resolve Rengynic acid from
matrix components.

Flow Rate: 1.0 mL/min[2][3].
Column Temperature: 30 °C[2].

Detection Wavelength: A starting wavelength of 215 nm is suggested due to the potential
presence of conjugated double bonds[2]. A UV scan of the Rengynic acid standard is
recommended to determine the optimal wavelength.

Injection Volume: 10 pL[3].

Run Time: Approximately 10-15 minutes, sufficient to elute the analyte and any interfering
peaks|[2].

. Standard and Sample Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Rengynic acid standard and dissolve
it in 10 mL of methanol in a volumetric flask[2].

Working Standards: Prepare a series of working standards by diluting the stock solution with
the mobile phase to achieve concentrations ranging from approximately 1 pg/mL to 100
pg/mL for constructing a calibration curve[2].

Sample Preparation (General Guidelines):

o Liquid Samples (e.g., formulations): Dilute the sample with methanol to bring the expected
Rengynic acid concentration within the calibration range[2].

o Solid Samples (e.g., plant material): Homogenize a known amount of the solid sample.
Perform a solvent extraction using methanol or acetonitrile, potentially using sonication to
enhance extraction efficiency. Centrifuge the extract, collect the supernatant, and if
necessary, evaporate the solvent and reconstitute in the mobile phase[2].

o Biological Samples (e.g., plasma): Protein precipitation is a common method. Add a cold
organic solvent like methanol or acetonitrile (typically 3 volumes of solvent to 1 volume of
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plasma), vortex, and centrifuge to pellet the proteins. The supernatant can then be injected
or further processed[4].

o Final Step: All samples and standards must be filtered through a 0.45 um syringe filter before
injection[2].

Data Presentation: HPLC Method Performance
(Exemplary)

The following table summarizes typical performance characteristics for HPLC methods used for
the quantification of organic acids. These values should be established during method
validation for Rengynic acid.

Parameter Typical Performance Characteristics
Linearity Range 0.25 - 20 pg/mL

Correlation Coefficient (r2) >0.998

Precision (RSD%) Intra-day: < 8.5%, Inter-day: < 7.1%][5]
Accuracy (RE%) Within £15% (£20% at LLOQ)

Recovery (%) > 80%

o ) Dependent on UV absorbance, typically in the
Limit of Detection (LOD) | il
ow ng/mL range.

Limit of Quantification (LOQ) 0.20 - 0.25 pg/mL[5]

HPLC Experimental Workflow
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Caption: Workflow for Rengynic acid quantification by HPLC.
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Liquid Chromatography-Tandem Mass Spectrometry

(

LC-MS) Method

For higher sensitivity and selectivity, especially in complex matrices like biological fluids, an LC-

MS/MS method is recommended.

Experimental Protocol

1

w

. Instrumentation and Materials

LC-MS/MS System: A liquid chromatography system coupled to a triple quadrupole mass
spectrometer.

Analytical Column: A C18 column with a smaller particle size (e.g., 50 mm x 2.1 mm, 1.8 pum)
is suitable for faster analysis[4].

Reagents and Solvents: As per the HPLC method, with the addition of formic acid for mobile
phase acidification, which is compatible with mass spectrometry.

Internal Standard (IS): A structurally similar compound, if available, or a stable isotope-
labeled version of Rengynic acid should be used for accurate quantification[4].

. Chromatographic Conditions

Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and
acetonitrile or methanol with 0.1% formic acid (Solvent B) is common[4]. A typical gradient
might start with a low percentage of Solvent B, increasing to elute the analyte, followed by a
wash and re-equilibration step.

Flow Rate: 0.4 mL/min[4].
Column Temperature: 40 °C.
Injection Volume: 5 pL.

. Mass Spectrometer Conditions
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« lonization Mode: Electrospray lonization (ESI) in negative mode is typically used for acidic
compoundsl[4].

e Source Parameters: These need to be optimized for Rengynic acid but can be initiated
based on typical values:

o Spray Voltage: -4500 V
o Source Temperature: 550 °C

o Curtain Gas, Nebulizer Gas (GS1), Heater Gas (GS2): Optimized based on instrument
manufacturer's recommendations.

o Analyte-Specific Parameters (MRM): These must be determined by infusing a standard
solution of Rengynic acid.

o Precursor lon ([M-H]™): The deprotonated molecular ion of Rengynic acid.

o Product lons: Characteristic fragment ions generated by collision-induced dissociation of
the precursor ion. At least two transitions (one for quantification, one for confirmation) are
recommended.

o Collision Energy (CE) and Declustering Potential (DP): Optimized for each transition to
maximize signal intensity.

4. Standard and Sample Preparation

o Follow the same principles as for the HPLC method, but include the addition of the internal
standard at a fixed concentration to all samples and standards.

Data Presentation: LC-MS/MS Method Performance
(Exemplary)

The following table summarizes typical performance characteristics for LC-MS/MS methods for
the quantification of organic acids in biological matrices.
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Parameter

Typical Performance Characteristics

Linearity Range

10 - 2000 ng/mL[4]

Correlation Coefficient (r?)

=20.995

Precision (RSD%)

Intra- and Inter-day: < 10.7%][4]

Accuracy (RE%)

-3.0% to 10.6%[4]

Recovery (%)

Consistent and reproducible across the

concentration range.

Limit of Detection (LOD)

Typically in the low pg/mL to low ng/mL range.

Limit of Quantification (LOQ)

5.0 - 10 ng/mL][6][7]

LC-MS/MS Experimental Workflow
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Caption: Workflow for Rengynic acid quantification by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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